Cas no 1457940-12-3 (2-(3-Aminopiperidin-1-yl)-1-(4-bromophenyl)ethan-1-one)

• Product Name: 2-(3-Aminopiperidin-1-yl)-1-(4-bromophenyl)ethan-1-one
• CAS No: 1457940-12-3
• MF: C₁₃H₁₇BrN₂O
• MW: 297.190882444382
• CID: 4772901
• Update Time: 2025-08-04

2-(3-Aminopiperidin-1-yl)-1-(4-bromophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminopiperidin-1-yl)-1-(4-bromophenyl)ethan-1-one
• 2-(3-Aminopiperidin-1-yl)-1-(4-bromophenyl)ethan-1-one

• Inchi： 1S/C13H17BrN2O/c14-11-5-3-10(4-6-11)13(17)9-16-7-1-2-12(15)8-16/h3-6,12H,1-2,7-9,15H2
• InChI Key： DUSHSTUOTJYAHV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CN1CCCC(C1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• XLogP3: 2
• Topological Polar Surface Area: 46.3

Additional information on 2-(3-Aminopiperidin-1-yl)-1-(4-bromophenyl)ethan-1-one

2-(3-Aminopiperidin-1-yl)-1-(4-bromophenyl)ethan-1-one: A Comprehensive Overview

The compound 2-(3-Aminopiperidin-1-yl)-1-(4-bromophenyl)ethan-1-one, identified by the CAS number 1457940-12-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a piperidine ring substituted with an amino group and a ketone group attached to a bromophenyl moiety. The combination of these functional groups makes it a versatile building block for further chemical modifications and derivatizations.

Recent studies have highlighted the importance of 2-(3-Aminopiperidin-1-yl)-1-(4-bromophenyl)ethan-1-one in the field of medicinal chemistry. Researchers have explored its role as a precursor for the synthesis of bioactive compounds, particularly in the development of potential drug candidates. The presence of the bromine atom in the phenyl ring provides an excellent site for further substitution reactions, enabling the creation of diverse derivatives with enhanced pharmacological properties.

The synthesis of this compound typically involves multi-step processes, including nucleophilic substitutions, condensation reactions, and oxidation steps. One notable approach involves the reaction of 3-aminopiperidine with bromobenzaldehyde derivatives under specific conditions to form the desired product. The optimization of these reaction conditions has been a focal point of recent research, aiming to improve yield and purity while minimizing side reactions.

In terms of applications, 2-(3-Aminopiperidin-1-yl)-1-(4-bromophenyl)ethan-1-one has shown promise in the development of peptide mimetics and bioisosteres. Its structural features allow for interactions with various biological targets, making it a valuable tool in drug discovery programs. Additionally, its use as an intermediate in the synthesis of more complex molecules has been documented in several recent publications, underscoring its versatility in organic synthesis.

From a safety standpoint, handling this compound requires adherence to standard laboratory practices due to its potential hazards. Proper ventilation, personal protective equipment, and waste management protocols are essential to ensure safe handling and disposal. Researchers are also encouraged to consult relevant safety data sheets (SDS) for comprehensive information on handling procedures.

In conclusion, 2-(3-Aminopiperidin-1-yl)-1-(4-bromophenyl)ethan-1-one represents a valuable compound in contemporary chemical research. Its unique structure and functional groups make it an ideal candidate for exploring new chemical entities with potential therapeutic applications. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in both academic and industrial settings.